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Cat. No.: B12304005 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of

Alexa Fluor™ 488 (AF488) NHS ester, a widely used amine-reactive fluorescent dye. Tailored

for researchers, scientists, and drug development professionals, this document details the

dye's molecular characteristics, reactivity, and practical applications in bioconjugation,

complete with experimental protocols and visual diagrams to facilitate understanding and

implementation in the laboratory.

Core Chemical and Physical Properties
AF488 NHS ester is a bright, photostable, and highly water-soluble green fluorescent dye.[1]

Its core structure is based on a sulfonated rhodamine, which contributes to its reduced

tendency for aggregation when conjugated to biomolecules.[2] The N-hydroxysuccinimidyl

(NHS) ester functional group makes it highly reactive towards primary amines, enabling

covalent labeling of proteins, antibodies, and other biomolecules.[3][4]

A notable point of clarification is the reported molecular weight of AF488 NHS ester.
Discrepancies in literature values often arise from the specific salt form of the compound. The

molecular weight is approximately 643.4 g/mol for the free acid form, while it can be higher

(around 732.74 g/mol or 833.93 g/mol ) for various salt forms (e.g., with counter-ions like

lithium or other cations).[5] For precise experimental calculations, it is crucial to refer to the

specific information provided by the supplier.
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Table 1: Chemical and Physical Properties of AF488 NHS Ester

Property Value Reference(s)

Molecular Formula C25H17N3O13S2 (free acid)

Molecular Weight ~643.4 g/mol (free acid)

Appearance Solid red/orange

Solubility Good in Water, DMSO, DMF

Storage Conditions
Store at -20°C, protected from

light and moisture

Spectral Characteristics
The excellent photophysical properties of AF488 make it a popular choice for various

fluorescence-based applications. It is optimally excited by the 488 nm argon-ion laser line.

Table 2: Spectral Properties of AF488 Conjugates

Property Value Reference(s)

Excitation Maximum (λex) ~494-499 nm

Emission Maximum (λem) ~517-520 nm

Molar Extinction Coefficient (ε) ~73,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
~0.92

pH Insensitivity Range 4 - 10

Reactivity and Mechanism of Conjugation
The NHS ester of AF488 reacts efficiently with primary amino groups (-NH2), such as those on

the side chain of lysine residues and the N-terminus of proteins, to form a stable amide bond.

This reaction, a nucleophilic acyl substitution, proceeds optimally at a slightly alkaline pH of
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8.3-8.5. At this pH, the primary amines are deprotonated and thus more nucleophilic, facilitating

the attack on the electrophilic carbonyl carbon of the NHS ester. N-hydroxysuccinimide is

released as a byproduct.
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Figure 1. Reaction of AF488 NHS ester with a primary amine.

Experimental Protocol: Antibody Labeling with
AF488 NHS Ester
This protocol provides a general procedure for the covalent labeling of an IgG antibody with

AF488 NHS ester.

Materials
IgG antibody (in amine-free buffer, e.g., PBS)

AF488 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

1 M Sodium bicarbonate buffer (pH 8.3)

Purification resin (e.g., Sephadex G-25) or desalting column
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Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure

Start

Antibody Preparation
- Buffer exchange to amine-free buffer
- Adjust concentration to 2-10 mg/mL

1

End

Dye Preparation
- Dissolve AF488 NHS ester in DMSO

  to 10 mg/mL

2

Conjugation Reaction
- Adjust antibody solution pH to 8.3
- Add dye solution (10:1 molar ratio)

- Incubate for 1 hr at RT, protected from light

3

Purification
- Remove unreacted dye via

  size-exclusion chromatography

4

Characterization
- Determine Degree of Labeling (DOL)

  and protein concentration

5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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